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Compound of Interest

Compound Name: Reactive red 24:1

Cat. No.: B1604529

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes the currently available public information regarding the
health and safety of Reactive Red 24 (CAS No. 70210-20-7). A comprehensive toxicological
and ecotoxicological dataset for this substance is not readily available in the public domain.
Many standard toxicological endpoints lack quantitative data, indicating a need for further
research.

Executive Summary

Reactive Red 24 is a synthetic azo dye used in the textile industry.[1] Based on available
Safety Data Sheets (SDS), the primary identified hazard is skin sensitization, with the potential
to cause allergic skin reactions.[2][3] However, there is a significant lack of publicly available
guantitative data for acute toxicity, genotoxicity, carcinogenicity, and environmental toxicity. This
guide provides a structured overview of the known information and highlights critical data gaps.
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Property Value Reference
CAS Number 70210-20-7 [3]
Molecular Formula C26H17CIN7Na3010S3 [3]
Molecular Weight 788.1 g/mol [3]
Appearance Red powder [4]
Solubility Soluble in water [4]

Toxicological Data

A comprehensive toxicological profile for Reactive Red 24 is not available. The following tables
summarize the existing data, which is largely qualitative.

Human Health Effects
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Endpoint

Finding

Quantitative Data

Acute Toxicity (Oral)

No data available

No data available

Acute Toxicity (Dermal)

No data available

No data available

Acute Toxicity (Inhalation)

No data available

No data available

Skin Corrosion/Irritation

May cause skin irritation

No data available

Serious Eye Damage/Irritation

May cause eye irritation

No data available

Respiratory Sensitization

Repeat exposure to high dust
concentrations of some
reactive dyes may cause
respiratory hypersensitivity.[5]
Reactive dyes as a class have
been identified as potential
respiratory sensitizers causing

occupational asthma.[6]

No specific data available for

Reactive Red 24

Skin Sensitization

May cause an allergic skin
reaction.[2][3]

No data available (e.g., ECS3,

NOEL)

Germ Cell Mutagenicity

No data available

No data available

Carcinogenicity

No data available

No data available

Reproductive Toxicity

No data available

No data available

STOT-Single Exposure

No data available

No data available

STOT-Repeated Exposure

No data available

No data available

Aspiration Hazard

No data available

No data available

Ecotoxicological Data
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Endpoint Finding Quantitative Data
Toxicity to Fish No data available No data available
Toxicity to Daphnia No data available No data available
Toxicity to Algae No data available No data available
Persistence and Degradability No data available No data available
Bioaccumulative Potential No data available No data available

Experimental Protocols

As specific experimental data for Reactive Red 24 is largely unavailable, this section provides a
generalized protocol for a key toxicological endpoint: the in vitro Skin Sensitization: Direct
Peptide Reactivity Assay (DPRA), as per OECD Guideline 442C. This is a hypothetical
application to illustrate the methodology.

Objective: To determine the potential of a substance to induce skin sensitization by measuring
its reactivity with synthetic peptides containing cysteine and lysine.

Materials:

o Test substance (Reactive Red 24)

o Cysteine-containing peptide (Ac-RFAACAA-COOH)

e Lysine-containing peptide (Ac-RFAAKAA-COOH)

e Acetonitrile (ACN)

o Ammonium acetate buffer

» High-Performance Liquid Chromatography (HPLC) system with a UV detector

Procedure:
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o Preparation of Solutions: Prepare stock solutions of the cysteine and lysine peptides in the
appropriate buffer. Prepare a stock solution of Reactive Red 24 in a suitable solvent (e.g.,
acetonitrile).

 Incubation: Mix the test substance solution with each peptide solution in a 1:10 (peptide to
substance) molar ratio for the cysteine peptide and a 1:50 ratio for the lysine peptide.
Incubate the mixtures for 24 hours at 25°C.

e Analysis: Following incubation, analyze the samples by HPLC to determine the percentage
of remaining (unreacted) peptide.

o Data Interpretation: Calculate the peptide depletion percentage for both cysteine and lysine.
Based on the mean depletion, classify the substance into one of four reactivity classes: no to
minimal reactivity, low reactivity, moderate reactivity, or high reactivity.

Visualizations

As there is no specific data on signaling pathways for Reactive Red 24, the following diagrams
illustrate a generic experimental workflow and a logical framework for hazard assessment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Reactive Red 24: A Technical Health and Safety
Compendium]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1604529#health-and-safety-data-for-reactive-red-24]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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